2,3-Dichloro-4-nitrophenol
Cat. No. B2484704
M. Wt: 207.99
InChI Key: SANZGCKGKOUHJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:21][C:22](=[O:23])[OH:24].[Cl:1][c:2]1[c:3]([OH:9])[cH:4][cH:5][cH:6][c:7]1[Cl:8].[OH:10][N+:11]([O-:12])=[O:13].[OH:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1>>[Cl:1][c:2]1[c:3]([OH:9])[cH:4][cH:5][c:6]([N+:11](=[O:10])[O-:12])[c:7]1[Cl:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(Cl)c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1ccc(O)c(Cl)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
